Ethyl 4,4-difluoropentanoate
Overview
Description
Ethyl 4,4-difluoropentanoate, also known as Ethyl 4,4-difluorovalerate, is a chemical compound with the empirical formula C7H12F2O2 . It has a molecular weight of 166.17 .
Molecular Structure Analysis
The molecular structure of Ethyl 4,4-difluoropentanoate is represented by the SMILES stringCCOC(=O)CCC(C)(F)F . Physical And Chemical Properties Analysis
Ethyl 4,4-difluoropentanoate has a density of 1.0±0.1 g/cm3 . It has a boiling point of 142.5±25.0 °C at 760 mmHg . The flash point is 39.6±18.1 °C . The exact mass is 166.080536 . The compound has a LogP value of 1.69, indicating its lipophilicity . The vapour pressure is 5.6±0.3 mmHg at 25°C . The index of refraction is 1.378 .Scientific Research Applications
Polymer Science and Material Chemistry
- Improved Cycling Performance in Lithium-Ion Batteries : The addition of similar fluorinated ethyl esters as additives in lithium-ion batteries has been shown to enhance the cycling performance and capacity retention of LiMn2O4 cathodes at elevated temperatures, suggesting potential applications for Ethyl 4,4-difluoropentanoate in improving battery life and efficiency (Huang et al., 2016).
- Development of Amorphous Polymers : The study on polymers derived from asymmetric monomers demonstrates the impact of monomer structure on the crystallization resistance and polymer chain conformation, indicating Ethyl 4,4-difluoropentanoate's potential in synthesizing new amorphous polymers with unique properties (Nolasco et al., 2020).
Synthesis of Biologically Active Heterocycles
- Precursor for Heterocyclic Compounds : Ethyl 4,4-difluoro-4-phenoxyacetoacetate, closely related to Ethyl 4,4-difluoropentanoate, has been utilized to synthesize various biologically active heterocyclic compounds. This showcases the compound's role as a versatile precursor in medicinal chemistry for designing drugs with potential therapeutic applications (Solodukhin et al., 2004).
Electrolyte Additives for Enhanced Battery Performance
- Stabilization of Ni-rich Cathodes and Graphite Anodes : Similar fluorinated ethyl esters have been shown to stabilize interface structures of both Ni-rich cathodes and graphite anodes in lithium-ion batteries, leading to improved capacity retention and thermal stability. This suggests Ethyl 4,4-difluoropentanoate could serve as a bifunctional additive to enhance the performance and safety of lithium-ion batteries (Kim et al., 2018).
Chemical Synthesis and Organic Chemistry
- Versatile Intermediate for Trifluoromethyl Heterocycles : Demonstrating the versatility of similar compounds in organic synthesis, Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate has been used as an intermediate for synthesizing a wide range of trifluoromethyl heterocycles, indicating the potential of Ethyl 4,4-difluoropentanoate in facilitating diverse organic transformations (Honey et al., 2012).
Safety and Hazards
Ethyl 4,4-difluoropentanoate is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Flam. Liq. 3, Skin Irrit. 2, STOT SE 3 . The hazard statements include H226, H301, H315, H319, H332, H335 . The precautionary statements include P210, P233, P301 + P310, P303 + P361 + P353, P304 + P340 + P312, P305 + P351 + P338 . Personal protective equipment such as a dust mask type N95 (US), Eyeshields, and Gloves are recommended .
properties
IUPAC Name |
ethyl 4,4-difluoropentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F2O2/c1-3-11-6(10)4-5-7(2,8)9/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPDDDGLNXKZFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(C)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10507196 |
Source
|
| Record name | Ethyl 4,4-difluoropentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10507196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4,4-difluoropentanoate | |
CAS RN |
659-72-3 |
Source
|
| Record name | Ethyl 4,4-difluoropentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10507196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 4,4-difluoropentanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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